5-[1-(5-chloro-2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[1-(5-chloro-2,4-dimethoxyphenyl)-5-methyltriazol-4-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C20H18ClN5O3/c1-11-5-7-13(8-6-11)19-22-20(29-24-19)18-12(2)26(25-23-18)15-9-14(21)16(27-3)10-17(15)28-4/h5-10H,1-4H3
• InChI Key: WYUOXBZKVMOQND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=C(N(N=N3)C4=CC(=C(C=C4OC)OC)Cl)C
• Molecular Formula: C20H18ClN5O3
• Molecular Weight: 411.8 g/mol

Description

The compound contains several functional groups including a 1,2,3-triazole ring, a 1,2,4-oxadiazole ring, and a dimethoxyphenyl group. These groups are common in many pharmaceuticals and bioactive compounds, suggesting that this compound may have interesting biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,2,3-triazole and 1,2,4-oxadiazole rings, as well as the dimethoxyphenyl group. These groups would likely contribute to the overall polarity and reactivity of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the dimethoxyphenyl group could increase its lipophilicity, while the 1,2,3-triazole and 1,2,4-oxadiazole rings could contribute to its stability.

Scientific Research Applications

Synthesis and Antimicrobial Activities

• Compounds structurally related to the queried chemical have been synthesized and tested for antimicrobial activities. For example, Bektaş et al. (2007) synthesized derivatives of 1,2,4-triazole and tested them for antimicrobial efficacy, finding that some possess good or moderate activities against test microorganisms (Bektaş et al., 2007).

Antibacterial and Antifungal Properties

• Research by Tien et al. (2016) involved the synthesis of derivatives containing 1,3,4-oxadiazole or 1,2,4-triazole heterocycles. These compounds were tested for their antimicrobial activity against bacteria, mold, and yeast (Tien et al., 2016).

Structural Characterization

• Kariuki et al. (2021) synthesized and characterized similar compounds, focusing on their crystal structures. This study provided insights into the molecular conformations and interactions of such chemicals (Kariuki et al., 2021).

Antimicrobial and Anti-Proliferative Activities

• Al-Wahaibi et al. (2021) explored the antimicrobial and anti-proliferative activities of N-Mannich bases derived from 1,3,4-oxadiazoles. Their research indicated significant antibacterial and anti-cancer potentials in synthesized compounds (Al-Wahaibi et al., 2021).

Catalytic Applications in Organic Synthesis

• Bumagin et al. (2018) synthesized substituted 1,2,3-triazoles and used them in the formation of palladium(II) complexes. These complexes demonstrated high catalytic efficiency in organic synthesis reactions (Bumagin et al., 2018).

Exploration of Chemical Properties and Stability

• Research by Karayel (2021) involved a detailed study of the tautomeric properties and conformational analyses of benzimidazole derivatives bearing 1,2,4-triazole. This research contributes to understanding the stability and reactivity of such compounds (Karayel, 2021).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical, the mechanism of action would depend on the specific biological target of the compound.

Future Directions

The future directions for this compound would depend on its intended use. If it shows promising biological activity, it could be further developed as a pharmaceutical. Alternatively, if it has interesting chemical properties, it could be studied further for potential applications in materials science or other fields.